Cas no 31009-12-8 (Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-)

• Product Name: Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-
• CAS No: 31009-12-8
• MF: C₂₀H₁₉NO
• MW: 289.370965242386
• CID: 311187
• PubChem ID: 285538
• Update Time: 2025-04-19

Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-
• 1-[6,8-dimethyl-2-(4-methylphenyl)quinolin-4-yl]ethanone
• AC1Q5D9A
• AG-K-10296
• AR-1B9416
• CTK4G6282
• KST-1B2963
• NSC142530
• NSC-142530
• DTXSID60301343
• NSC 142530
• 1-(6,8-Dimethyl-2-(p-tolyl)quinolin-4-yl)ethanone
• 31009-12-8

• Inchi： 1S/C20H19NO/c1-12-5-7-16(8-6-12)19-11-17(15(4)22)18-10-13(2)9-14(3)20(18)21-19/h5-11H,1-4H3
• InChI Key： PHBKLAZFMXQSTI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C2C=CC(C)=CC=2)N=C2C(C)=CC(C)=CC2=1

Computed Properties

• Exact Mass: 289.14677
• Monoisotopic Mass: 289.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 5.02960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines